Cas no 1261903-99-4 (4-Chloro-2-(3,5-difluorophenyl)benzoic acid)

• Product Name: 4-Chloro-2-(3,5-difluorophenyl)benzoic acid
• CAS No: 1261903-99-4
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18319995
• CID: 2762447
• PubChem ID: 53225909
• Update Time: 2025-11-06

4-Chloro-2-(3,5-difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(3,5-DIFLUOROPHENYL)BENZOIC ACID
• 4-Chloro-2-(3,5-difluorophenyl)benzoic acid, 95%
• DTXSID90689641
• 5-Chloro-3',5'-difluoro[1,1'-biphenyl]-2-carboxylic acid
• 1261903-99-4
• MFCD18319995
• 4-Chloro-2-(3,5-difluorophenyl)benzoic acid

• MDL： MFCD18319995
• Inchi： 1S/C13H7ClF2O2/c14-8-1-2-11(13(17)18)12(5-8)7-3-9(15)6-10(16)4-7/h1-6H,(H,17,18)
• InChI Key： CWVPQXYHAIMSDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 268.0102635Da
• Monoisotopic Mass: 268.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-(3,5-difluorophenyl)benzoic acid

Professional Introduction to 4-Chloro-2-(3,5-difluorophenyl)benzoic acid (CAS No. 1261903-99-4)

4-Chloro-2-(3,5-difluorophenyl)benzoic acid, with the chemical formula C₉H₄ClF₂O₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique CAS number 1261903-99-4, represents a structurally intriguing molecule with potential applications in drug discovery and synthetic chemistry. The presence of both chloro and fluoro substituents on a benzoic acid backbone imparts distinct electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its aromatic structure provides stability and interacts favorably with biological targets, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other derivatization strategies. In the case of 4-Chloro-2-(3,5-difluorophenyl)benzoic acid, the chloro substituent at the para position enhances electrophilicity, facilitating nucleophilic aromatic substitution reactions that are pivotal in constructing more complex molecular architectures.

The 3,5-difluorophenyl group introduces additional electronic effects, including electron-withdrawing inductive and resonance effects, which can fine-tune the reactivity and binding properties of the molecule. Fluoro substitution is particularly prevalent in modern drug design due to its ability to improve metabolic stability, lipophilicity, and binding affinity at protein targets. Recent studies have highlighted the role of fluoroaromatic compounds in enhancing drug-like properties, making 4-Chloro-2-(3,5-difluorophenyl)benzoic acid a promising candidate for further exploration.

In the realm of pharmaceutical research, this compound has been investigated for its potential as an intermediate in synthesizing small-molecule inhibitors targeting various therapeutic areas. For instance, its structural motif aligns well with scaffolds used in kinase inhibition studies. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the inherent reactivity of the chloro and fluoro groups, researchers can design derivatives that selectively modulate kinase activity.

Moreover, the benzoic acid core is also relevant in antimicrobial and anti-inflammatory applications. The carboxylic acid functionality can be exploited to form hydrogen bonds with biological targets, enhancing interactions within enzyme active sites or receptor binding pockets. This has led to investigations into its derivatives as potential antibiotics or anti-inflammatory agents. The unique combination of substituents in 4-Chloro-2-(3,5-difluorophenyl)benzoic acid suggests it may exhibit dual functionality, offering multiple points of interaction with biological systems.

Recent advances in computational chemistry have further accelerated the exploration of such compounds. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. The electronic properties imparted by the chloro and fluoro groups can be fine-tuned using computational methods to improve target engagement. This synergy between experimental synthesis and computational prediction has been instrumental in advancing projects involving 4-Chloro-2-(3,5-difluorophenyl)benzoic acid.

The synthetic utility of this compound extends beyond pharmaceutical applications. In materials science, for instance, fluorinated benzoic acids are used as precursors for liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. The presence of both halogen atoms enhances crystallinity and thermal stability, making them attractive for advanced material design. While primarily studied outside pharmaceutical contexts, these properties underscore the versatility of 4-Chloro-2-(3,5-difluorophenyl)benzoic acid.

In conclusion,4-Chloro-2-(3,5-difluorophenyl)benzoic acid (CAS No. 1261903-99-4) represents a structurally sophisticated molecule with broad utility across multiple scientific disciplines. Its unique combination of substituents—chloro and fluoro on a benzoic acid core—makes it a valuable building block for drug discovery efforts targeting kinases and other therapeutic areas. Additionally, its relevance in materials science highlights its interdisciplinary potential. As research continues to uncover new applications for fluorinated aromatic compounds,4-Chloro-2-(3,5-difluorophenyl)benzoic acid is poised to play an increasingly significant role in both academic and industrial settings.